Cas no 1898037-03-0 (3-(2-chloro-3,6-difluorophenyl)-2-methylpropanoic acid)

3-(2-Chloro-3,6-difluorophenyl)-2-methylpropanoic acid is a fluorinated aromatic compound featuring a chloro and difluoro substitution pattern on the phenyl ring, coupled with a methyl-substituted propanoic acid moiety. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of halogen and fluorine atoms enhances its reactivity in cross-coupling reactions and its potential as a building block for bioactive molecules. The carboxylic acid functionality allows for further derivatization, enabling the development of targeted compounds with optimized physicochemical properties. Its well-defined structure ensures consistent performance in synthetic applications.
3-(2-chloro-3,6-difluorophenyl)-2-methylpropanoic acid structure
1898037-03-0 structure
Product name:3-(2-chloro-3,6-difluorophenyl)-2-methylpropanoic acid
CAS No:1898037-03-0
MF:C10H9ClF2O2
MW:234.627069234848
CID:6431145
PubChem ID:117341288

3-(2-chloro-3,6-difluorophenyl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(2-chloro-3,6-difluorophenyl)-2-methylpropanoic acid
    • EN300-1997767
    • 1898037-03-0
    • Inchi: 1S/C10H9ClF2O2/c1-5(10(14)15)4-6-7(12)2-3-8(13)9(6)11/h2-3,5H,4H2,1H3,(H,14,15)
    • InChI Key: SNRJLFFQNGBMCD-UHFFFAOYSA-N
    • SMILES: ClC1C(=CC=C(C=1CC(C(=O)O)C)F)F

Computed Properties

  • Exact Mass: 234.0259135g/mol
  • Monoisotopic Mass: 234.0259135g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 238
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 37.3Ų
  • XLogP3: 3.1

3-(2-chloro-3,6-difluorophenyl)-2-methylpropanoic acid Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1997767-0.05g
3-(2-chloro-3,6-difluorophenyl)-2-methylpropanoic acid
1898037-03-0
0.05g
$707.0 2023-09-16
Enamine
EN300-1997767-2.5g
3-(2-chloro-3,6-difluorophenyl)-2-methylpropanoic acid
1898037-03-0
2.5g
$1650.0 2023-09-16
Enamine
EN300-1997767-0.25g
3-(2-chloro-3,6-difluorophenyl)-2-methylpropanoic acid
1898037-03-0
0.25g
$774.0 2023-09-16
Enamine
EN300-1997767-1.0g
3-(2-chloro-3,6-difluorophenyl)-2-methylpropanoic acid
1898037-03-0
1g
$884.0 2023-05-26
Enamine
EN300-1997767-0.5g
3-(2-chloro-3,6-difluorophenyl)-2-methylpropanoic acid
1898037-03-0
0.5g
$809.0 2023-09-16
Enamine
EN300-1997767-1g
3-(2-chloro-3,6-difluorophenyl)-2-methylpropanoic acid
1898037-03-0
1g
$842.0 2023-09-16
Enamine
EN300-1997767-0.1g
3-(2-chloro-3,6-difluorophenyl)-2-methylpropanoic acid
1898037-03-0
0.1g
$741.0 2023-09-16
Enamine
EN300-1997767-5.0g
3-(2-chloro-3,6-difluorophenyl)-2-methylpropanoic acid
1898037-03-0
5g
$2566.0 2023-05-26
Enamine
EN300-1997767-10.0g
3-(2-chloro-3,6-difluorophenyl)-2-methylpropanoic acid
1898037-03-0
10g
$3807.0 2023-05-26
Enamine
EN300-1997767-10g
3-(2-chloro-3,6-difluorophenyl)-2-methylpropanoic acid
1898037-03-0
10g
$3622.0 2023-09-16

Additional information on 3-(2-chloro-3,6-difluorophenyl)-2-methylpropanoic acid

Comprehensive Overview of 3-(2-chloro-3,6-difluorophenyl)-2-methylpropanoic acid (CAS No. 1898037-03-0)

3-(2-chloro-3,6-difluorophenyl)-2-methylpropanoic acid (CAS No. 1898037-03-0) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural properties. This chloro-difluorophenyl derivative exhibits potential applications in drug discovery, particularly in modulating biological pathways. Its molecular formula, C10H9ClF2O2, highlights a balanced combination of halogen atoms and carboxylic acid functionality, making it a versatile intermediate for synthetic modifications.

Recent studies emphasize the growing demand for fluorinated phenyl compounds like 3-(2-chloro-3,6-difluorophenyl)-2-methylpropanoic acid in medicinal chemistry. Fluorination is a key strategy to enhance metabolic stability and bioavailability of drug candidates, aligning with trends in precision medicine and targeted therapies. Researchers are exploring its role in developing kinase inhibitors and anti-inflammatory agents, addressing prevalent health concerns such as autoimmune diseases and oncology.

From an industrial perspective, this compound’s synthesis involves Pd-catalyzed cross-coupling and carboxylation reactions, topics frequently searched in academic databases. Optimizing its production aligns with the global push for green chemistry, as industries seek eco-friendly halogenation methods. Analytical techniques like HPLC and NMR spectroscopy are critical for quality control, ensuring compliance with regulatory standards such as ICH guidelines.

Environmental and safety profiles of 3-(2-chloro-3,6-difluorophenyl)-2-methylpropanoic acid are under scrutiny, reflecting public interest in sustainable chemicals. While not classified as hazardous, proper handling protocols are recommended due to its organic acid nature. The compound’s biodegradability and ecotoxicity data are areas of active research, responding to stricter environmental regulations like REACH.

Market analysts note rising patents involving difluorophenyl derivatives, driven by their utility in crop protection formulations. Agrochemical companies leverage such compounds to develop next-generation herbicides with lower environmental persistence. This intersects with consumer demand for organic farming alternatives, making CAS 1898037-03-0 a compound to watch in agro-innovation.

In summary, 3-(2-chloro-3,6-difluorophenyl)-2-methylpropanoic acid exemplifies the convergence of pharmaceutical and agricultural advancements. Its multifunctional design caters to evolving needs in drug development and sustainable agriculture, positioning it as a valuable asset for researchers and industries alike.

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